![molecular formula C24H28N2O5 B265629 1-[3-(dimethylamino)propyl]-3-hydroxy-4-(4-methoxybenzoyl)-5-(4-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one](/img/structure/B265629.png)
1-[3-(dimethylamino)propyl]-3-hydroxy-4-(4-methoxybenzoyl)-5-(4-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one
Overview
Description
1-[3-(dimethylamino)propyl]-3-hydroxy-4-(4-methoxybenzoyl)-5-(4-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one, also known as DMHP, is a synthetic compound that has been widely studied in the field of pharmacology. DMHP is a member of the pyrrolidine family of compounds and has been shown to have a range of biological activities.
Mechanism of Action
1-[3-(dimethylamino)propyl]-3-hydroxy-4-(4-methoxybenzoyl)-5-(4-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one works by inhibiting the activity of certain enzymes that are involved in the inflammatory response. Specifically, it inhibits the activity of cyclooxygenase-2 (COX-2), which is responsible for the production of prostaglandins, which are mediators of inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. Studies have shown that it can reduce inflammation, decrease pain, and improve joint mobility in patients with arthritis. It has also been shown to reduce airway inflammation and improve lung function in patients with asthma.
Advantages and Limitations for Lab Experiments
1-[3-(dimethylamino)propyl]-3-hydroxy-4-(4-methoxybenzoyl)-5-(4-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one has several advantages as a research tool, including its ability to selectively inhibit COX-2, which is involved in the inflammatory response. However, it also has some limitations, including its low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research on 1-[3-(dimethylamino)propyl]-3-hydroxy-4-(4-methoxybenzoyl)-5-(4-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one. One area of interest is the development of novel formulations that improve its solubility and bioavailability. Another area of interest is the investigation of its potential as a treatment for other inflammatory conditions, such as psoriasis and multiple sclerosis. Additionally, there is interest in exploring its potential as a chemopreventive agent for certain types of cancer.
Synthesis Methods
1-[3-(dimethylamino)propyl]-3-hydroxy-4-(4-methoxybenzoyl)-5-(4-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one can be synthesized using a variety of methods, including the reaction of 4-methoxybenzoyl chloride with 3-(dimethylamino)propylamine in the presence of a base. The resulting product can then be treated with sodium hydride and 4-methoxyphenylacetic acid to yield this compound.
Scientific Research Applications
1-[3-(dimethylamino)propyl]-3-hydroxy-4-(4-methoxybenzoyl)-5-(4-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one has been the subject of extensive scientific research due to its potential as a therapeutic agent. Studies have shown that this compound has anti-inflammatory properties and can be used to treat a variety of conditions, including arthritis, asthma, and inflammatory bowel disease.
properties
Molecular Formula |
C24H28N2O5 |
|---|---|
Molecular Weight |
424.5 g/mol |
IUPAC Name |
(4E)-1-[3-(dimethylamino)propyl]-4-[hydroxy-(4-methoxyphenyl)methylidene]-5-(4-methoxyphenyl)pyrrolidine-2,3-dione |
InChI |
InChI=1S/C24H28N2O5/c1-25(2)14-5-15-26-21(16-6-10-18(30-3)11-7-16)20(23(28)24(26)29)22(27)17-8-12-19(31-4)13-9-17/h6-13,21,27H,5,14-15H2,1-4H3/b22-20+ |
InChI Key |
PPSFJQYNKZKHNU-LSDHQDQOSA-N |
Isomeric SMILES |
CN(C)CCCN1C(/C(=C(/C2=CC=C(C=C2)OC)\O)/C(=O)C1=O)C3=CC=C(C=C3)OC |
SMILES |
CN(C)CCCN1C(C(=C(C2=CC=C(C=C2)OC)O)C(=O)C1=O)C3=CC=C(C=C3)OC |
Canonical SMILES |
CN(C)CCCN1C(C(=C(C2=CC=C(C=C2)OC)O)C(=O)C1=O)C3=CC=C(C=C3)OC |
Origin of Product |
United States |
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